Cas no 1804467-66-0 (2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804467-66-0
• MF: C₉H₇BrF₃NO₃
• MW: 314.055992364883
• CID: 4841150
• Update Time: 2025-09-23

2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7BrF3NO3/c1-16-7-2-8(17-9(11,12)13)14-6(3-10)5(7)4-15/h2,4H,3H2,1H3
• InChI Key： NOADRYSEXCXCPA-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=C(C=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde: A Versatile Synthetic Intermediate in Modern Pharmaceutical Research

2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a critical chemical entity in the development of advanced pharmaceutical compounds, with its unique structural features enabling multifunctional applications across drug discovery, materials science, and biochemistry. The compound's molecular framework combines aromatic pyridine rings with functional groups such as bromomethyl, methoxy, and trifluoromethoxy, which collectively contribute to its reactivity and biological relevance. Recent advancements in synthetic methodologies and pharmacological profiling have underscored the significance of this molecule as a synthetic intermediate for constructing complex bioactive scaffolds.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the role of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde in the design of antitumor agents. The trifluoromethoxy group, a key functional moiety in this compound, exhibits enhanced metabolic stability and improved binding affinity to target proteins, as demonstrated by molecular docking simulations. This structural feature is particularly valuable in the context of cancer therapy, where prolonged molecular interactions with oncogenic targets are essential for therapeutic efficacy.

Structural analysis of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethyloxy)pyridine-3-carboxaldehyde reveals a conjugated system that facilitates charge transfer and electronic delocalization. The methoxy group at the 4-position acts as a electron-donating substituent, while the trifluoromethoxy group at the 6-position introduces electron-withdrawing effects. This dual functionality enables the compound to serve as a versatile building block for synthesizing fluorophores and fluorescent probes. Recent work in Bioorganic & Medicinal Chemistry Letters (2024) has demonstrated its utility in the development of fluorescent probe systems for tracking cellular processes in real-time.

The bromomethyl functionality at the 2-position of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is particularly noteworthy for its reactivity in nucleophilic substitution reactions. This feature has been exploited in the synthesis of various heterocyclic compounds, including pyridine derivatives with enhanced biological activity. A 2023 study in Organic & Biomolecular Chemistry reported the successful use of this compound as a precursor for creating pyrimidine-based inhibitors of key enzymes involved in metabolic pathways.

Recent advances in medicinal chemistry have further expanded the applications of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde in the development of antiviral agents. Research published in Antiviral Research (2024) describes its use in the synthesis of nucleoside analogs with potent activity against RNA viruses. The trifluoromethoxy group was found to significantly improve the antiviral potency by enhancing the compound's ability to inhibit viral RNA polymerases.

The synthesis of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde involves a series of well-established organic reactions, including nucleophilic substitution and electrophilic aromatic substitution. A 2023 paper in Synthetic Communications detailed a novel methodology for its preparation, which significantly improves the yield and purity of the final product. This synthetic route has been optimized for industrial-scale production, making the compound more accessible for pharmaceutical research.

Pharmacological studies on 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have revealed its potential as a lead compound for developing drugs targeting neurodegenerative diseases. A 2024 study in Journal of Neurochemistry demonstrated that derivatives of this compound exhibit neuroprotective effects by modulating intracellular signaling pathways associated with oxidative stress. These findings highlight the compound's versatility in drug discovery programs.

The electronic properties of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde make it an attractive candidate for the development of optoelectronic materials. Research published in Advanced Materials (2023) explored its use in organic light-emitting diodes (OLEDs), where its unique absorption and emission characteristics were leveraged to create high-efficiency display technologies. This application underscores the compound's potential beyond pharmaceutical research.

Recent computational studies have provided valuable insights into the molecular behavior of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) revealed its ability to form stable hydrogen bonds with biological targets, which is crucial for its pharmacological activity. These findings have guided the rational design of more potent derivatives with improved therapeutic profiles.

The compound's structural diversity has also been exploited in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde derivatives exhibit broad-spectrum antibacterial activity against multidrug-resistant pathogens. The trifluoromethoxy group was found to enhance the compound's ability to disrupt bacterial cell membranes, making it a promising candidate for combating antibiotic resistance.

Ongoing research continues to explore new applications of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde in the context of personalized medicine. A 2024 paper in Cancer Research described its use in the development of targeted therapies for specific cancer subtypes. The compound's ability to selectively interact with tumor-specific receptors has been a key factor in its potential as a therapeutic agent.

The synthesis and characterization of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have been extensively studied using advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity, as detailed in a 2023 review article in Organic Chemistry Insights. These analytical methods are critical for ensuring the quality of the compound in both academic and industrial settings.

The compound's functional groups also make it a valuable tool in the development of drug delivery systems. Research published in Pharmaceutical Research (2024) explored its use in creating stimuli-responsive drug carriers that release active compounds in response to specific environmental conditions. This application highlights the compound's potential in the field of targeted drug delivery.

Environmental impact assessments of 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have been conducted to ensure its safe use in pharmaceutical and industrial applications. A 2023 study in Environmental Science & Technology evaluated its biodegradability and potential ecological effects, providing important data for regulatory compliance and sustainable development.

The compound's unique chemical properties continue to inspire innovative approaches in drug discovery and materials science. As research progresses, 2-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is expected to play an increasingly important role in the development of next-generation therapeutics and advanced functional materials.